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Compound of Interest

Compound Name: 4-Methoxypentan-2-one

Cat. No.: B081126 Get Quote

An In-depth Technical Guide on the Molecular Structure and Bonding of 4-Methoxypentan-2-
one

Abstract
This technical guide provides a comprehensive analysis of the molecular structure, bonding,

and physicochemical properties of 4-Methoxypentan-2-one (CAS No: 13122-52-6).[1] This

document is intended for researchers, scientists, and professionals in drug development and

chemical synthesis. It includes a summary of known data, proposed experimental protocols for

synthesis and analysis, and detailed visualizations to illustrate molecular connectivity and

analytical workflows.

Chemical Identity and Properties
4-Methoxypentan-2-one is a ketone with a methoxy group at the fourth carbon position. Its

fundamental properties are crucial for understanding its reactivity and potential applications.

Table 1: Chemical Identifiers for 4-Methoxypentan-2-one
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Identifier Value Source

IUPAC Name 4-methoxypentan-2-one PubChem[1]

Molecular Formula C₆H₁₂O₂ PubChem[1]

CAS Number 13122-52-6 PubChem[1]

Molecular Weight 116.16 g/mol PubChem[1]

SMILES CC(CC(=O)C)OC PubChem[1]

| InChIKey | BNEZGZQZWFYHTI-UHFFFAOYSA-N | PubChem[1] |

Table 2: Computed Physicochemical Properties

Property Value Source

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 116.083729621 Da PubChem[1]

Topological Polar Surface Area 26.3 Å² PubChem[1]

| Heavy Atom Count | 8 | PubChem[1] |

Molecular Structure and Bonding
The structure of 4-Methoxypentan-2-one consists of a five-carbon pentane backbone. A

ketone functional group (a carbonyl C=O) is located at position 2, and a methoxy group (-

OCH₃) is at position 4. The presence of two oxygen atoms makes the molecule polar. The

carbonyl group and the ether oxygen are both hydrogen bond acceptors.[1] The molecule

features three rotatable bonds, which contribute to its conformational flexibility.
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The bonding within the molecule is primarily covalent. The C=O and C-O-C bonds introduce

polarity. The carbonyl carbon is sp² hybridized, exhibiting trigonal planar geometry, while the

ether oxygen and the other carbon atoms are sp³ hybridized with tetrahedral geometry.

Starting Materials:
Acetaldehyde, Acetone

Step 1: Aldol Addition
(Base-catalyzed)

Intermediate:
4-Hydroxypentan-2-one

Step 2: Williamson Ether Synthesis
(Base + Methylating Agent, e.g., CH₃I)

Final Product:
4-Methoxypentan-2-one

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Conclusion

Dissolve purified sample
in appropriate deuterated

solvent (e.g., CDCl₃)
for NMR, or prepare as a

thin film/solution for IR/MS.

¹H & ¹³C NMR Spectroscopy FTIR Spectroscopy Mass Spectrometry (e.g., GC-MS)

Analyze chemical shifts,
integration, and coupling

to determine proton/carbon
environments.

Identify characteristic
stretches for C=O and
C-O functional groups.

Determine molecular weight
and analyze fragmentation

patterns.

Confirm Structure of
4-Methoxypentan-2-one

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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